Cas no 7466-80-0 ( )

  structure
  structure
Product name: 
CAS No:7466-80-0
MF:C14H14O5
MW:262.257964611053
CID:979746
PubChem ID:345270

  Chemical and Physical Properties

Names and Identifiers

    • 6,7-dimethoxy-3,3a,9,9a-tetrahydrobenzo[f][2]benzofuran-1,4-dione
    • AC1L82EA
    • NSC402762
    • NSC-402762
    • NSC402763
    • NSC-402763
    • 7466-80-0
    • DTXSID70323011
    •  
    • Inchi: InChI=1S/C14H14O5/c1-17-11-4-7-3-9-10(6-19-14(9)16)13(15)8(7)5-12(11)18-2/h4-5,9-10H,3,6H2,1-2H3
    • InChI Key: SASJLSABUMMIEG-UHFFFAOYSA-N
    • SMILES: COC1=C(C=C2C(=C1)CC3C(C2=O)COC3=O)OC

Computed Properties

  • Exact Mass: 262.08412
  • Monoisotopic Mass: 262.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.8Ų
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.294
  • Boiling Point: 508.1°C at 760 mmHg
  • Flash Point: 315.2°C
  • Refractive Index: 1.56
  • PSA: 61.83
  • LogP: 1.23180

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